1H-Benzimidazol-5-amine,3-oxide(9CI)
Description
1H-Benzimidazol-5-amine,3-oxide(9CI) is a benzimidazole derivative characterized by an amine group at the 5-position and an N-oxide group at the 3-position. Applications may span pharmaceuticals, agrochemicals, or intermediates, given the prevalence of benzimidazole derivatives in these fields .
Properties
CAS No. |
117131-31-4 |
|---|---|
Molecular Formula |
C7H7N3O |
Synonyms |
1H-Benzimidazol-5-amine,3-oxide(9CI) |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- The 3-oxide group reduces volatility, as seen in the high boiling point (370.7°C) of the butyl derivative without an oxide .
- Nitro-substituted oxides (e.g., 2-methyl-5-nitro analog) exhibit greater reactivity and require stringent safety protocols .
Research Findings and Implications
- Structural Specificity: Minor substituent changes (e.g., butyl vs. methyl) significantly alter physical properties and biological activity, emphasizing the need for precise synthesis .
- Unresolved Data Gaps: Limited melting point and solubility data for oxide derivatives hinder direct comparisons; further experimental studies are warranted.
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